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Compound of Interest

Compound Name: OXFBD02

Cat. No.: B15582921 Get Quote

For researchers, scientists, and drug development professionals, the lifecycle of a chemical

compound extends beyond its synthesis and application to its final, critical step: proper

disposal. Adherence to safe disposal protocols is paramount for ensuring laboratory safety,

environmental protection, and regulatory compliance. This guide provides essential, step-by-

step procedures for the safe disposal of OXFBD02, a selective inhibitor of the first

bromodomain of BRD4 (BRD4(1)).

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for OXFBD02 is

not publicly available, the following procedures are based on its known chemical properties and

general best practices for the disposal of laboratory chemical waste. It is imperative to consult

with your institution's Environmental Health and Safety (EHS) department for specific local and

national regulations.

Chemical and Physical Properties of OXFBD02
A summary of the key quantitative data for OXFBD02 is presented below, providing a quick

reference for its physical and chemical characteristics.[1]
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Property Value

Molecular Formula C18H17NO3

Molecular Weight 295.33 g/mol

Boiling Point 515.4 ± 50.0 °C at 760 mmHg

Density 1.2 ± 0.1 g/cm³

Flash Point 265.5 ± 30.1 °C

LogP 2.54

Vapour Pressure 0.0 ± 1.4 mmHg at 25°C

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

All handling of OXFBD02 should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Protocol for OXFBD02
The proper disposal of OXFBD02 and associated waste materials is a critical aspect of

laboratory safety and environmental responsibility. The following protocol outlines the

procedural steps for its safe management and disposal.

Step 1: Waste Segregation
Proper segregation of waste at the point of generation is the foundation of a safe and compliant

disposal process. All waste materials that have come into contact with OXFBD02 should be

categorized as hazardous chemical waste. This includes:
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Unused or Expired OXFBD02: The pure chemical compound.

Contaminated Labware (Solid): Disposable items such as weigh boats, spatulas, and pipette

tips.

Contaminated Labware (Liquid Waste): Rinsate from cleaning glassware (e.g., beakers,

flasks) and solvents used to dissolve the compound.

Contaminated Personal Protective Equipment (PPE): Used gloves, disposable lab coats, and

any other PPE that is contaminated.

Step 2: Waste Collection and Containment
Use appropriate, leak-proof, and clearly labeled hazardous waste containers for each waste

stream.

Solid Waste: Collect unused OXFBD02 and contaminated solid labware in a dedicated,

properly labeled, and sealed container made of a compatible material.

Liquid Waste: Collect all liquid waste containing OXFBD02 in a labeled, sealed, and

chemically compatible hazardous waste container.

Contaminated PPE: Place all contaminated PPE into a labeled hazardous waste bag for

solid waste.

Step 3: Labeling of Hazardous Waste
Proper labeling is crucial for identification and safe handling. All hazardous waste containers

must be clearly labeled with:

The words "Hazardous Waste."

The full chemical name: "OXFBD02" and its CAS number: 1429129-68-9.

The primary hazards associated with the compound. While specific hazard information is

limited, based on its use in cancer research, it should be handled with caution.

The date of accumulation.
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Consult your institution's EHS department for any specific labeling requirements.

Step 4: Storage of Hazardous Waste
Store sealed hazardous waste containers in a designated, well-ventilated, and secure satellite

accumulation area. This storage area should be away from incompatible materials and general

laboratory traffic.

Step 5: Arranging for Disposal
Contact your institution's EHS department or a licensed hazardous waste disposal contractor to

arrange for the pickup and disposal of the waste.[2][3] Provide the contractor with an accurate

description of the waste. The primary and recommended method for the destruction of many

organic chemical compounds is high-temperature incineration by a licensed facility.[2] Do not

attempt to dispose of this chemical down the drain or in regular trash.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of OXFBD02.

Step 1: Generation & Segregation Step 2: Containment & Labeling

Step 3: Storage Step 4: Disposal

OXFBD02 Waste Generated

Solid Waste (Unused chemical, contaminated labware)

Liquid Waste (Solvents, rinsate)

Contaminated PPE

Collect in Labeled Solid Waste Container

Collect in Labeled Liquid Waste Container

Collect in Labeled PPE Waste Bag

Store in Designated Hazardous Waste Area Contact EHS / Licensed Contractor High-Temperature Incineration
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Caption: Logical workflow for the proper disposal of OXFBD02.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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